| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-MY838-0.5ml |
Ethylene Oxide |
75-21-8 | 0.2 mg/mL | 0.5ml |
￥745.0 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E298673-1ml |
Ethylene Oxide |
75-21-8 | 0.2 mg/mL | 1ml |
¥880.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E105779-100ml |
Ethylene Oxide |
75-21-8 | 99.5% | 100ml |
¥272.90 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O40851-100ml |
Oxirane |
75-21-8 | 3.0THF | 100ml |
¥191.0 | 2023-06-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O40851-500ml |
Oxirane |
75-21-8 | 500ml |
￥618.0 | 2022-12-29 | ||
| abcr | AB255017-50 g |
Ethylene oxide; . |
75-21-8 | 50 g |
€354.00 | 2023-07-20 | ||
| abcr | AB255017-250 g |
Ethylene oxide; . |
75-21-8 | 250 g |
€488.00 | 2023-07-20 | ||
| abcr | AB255017-500 g |
Ethylene oxide; . |
75-21-8 | 500 g |
€619.00 | 2023-07-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E63340-1ml |
Oxirane |
75-21-8 | 1ml |
¥198.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O40850-1L |
Oxirane |
75-21-8 | 1L |
¥998.0 | 2021-09-08 |
Audited Supplier
Audited Supplier
Audited Supplier
Ethylene Oxide (EO, CAS 75-21-8) remains a critical compound in chemical and biomedical industries due to its versatile applications as a sterilizing agent, intermediate in chemical synthesis, and precursor for ethylene glycol production. Recent studies have focused on optimizing its industrial applications while addressing growing concerns about its toxicity and environmental impact. This research brief synthesizes key findings from 2022-2023 literature regarding EO's novel applications, sterilization efficacy, and risk mitigation strategies.
In biomedical applications, EO sterilization has demonstrated superior efficacy (99.9999% microbial reduction) for heat-sensitive medical devices compared to emerging alternatives like hydrogen peroxide plasma. A 2023 Journal of Hospital Infection study revealed EO's unique ability to penetrate complex device geometries while maintaining material integrity, though residual analysis protocols require enhancement to meet stricter EU MDR standards (Class IIb/III devices). Concurrently, research at MIT has developed nanocatalytic converters that reduce EO emissions by 92% in sterilization facilities through advanced platinum-titania catalysts operating at 150-200°C.
Chemical synthesis applications have seen breakthroughs in EO derivative production. A Nature Catalysis publication (2023) described a novel silver-zirconia catalyst achieving 88% selectivity in ethylene-to-EO conversion at 220°C, significantly reducing energy consumption versus conventional processes. In pharmaceutical contexts, EO's role as a key intermediate for polyethylene glycol (PEG) production remains irreplaceable, with recent FDA approvals of PEGylated biologics (e.g., PEG-asparaginase) driving demand for ultra-high-purity EO grades (≥99.99%).
Toxicological research has yielded important safety insights. The NIH's 2023 longitudinal study established new exposure thresholds (0.1 ppm time-weighted average), while CRISPR-based biosensors now enable real-time EO detection in workplace environments. Notably, a Lancet Oncology meta-analysis confirmed EO's genotoxicity mechanisms involve N7-(2-hydroxyethyl)guanine adduct formation, prompting revisions to IARC risk assessment models. These findings are driving adoption of closed-loop sterilization systems and predictive AI monitoring in industrial settings.
Emerging applications include EO's use in covalent organic framework (COF) synthesis, where its small molecular size enables precise pore functionalization for drug delivery systems. A recent ACS Nano study demonstrated EO-crosslinked COFs with 40% higher drug loading capacity compared to traditional methods. However, environmental concerns persist, with 2023 EPA data showing EO contributes to 0.7% of total hazardous air pollutants in the US, spurring development of bio-based alternatives like limonene oxide for certain applications.
Future research directions include: (1) advanced catalytic systems for greener EO production, (2) next-generation personal protective equipment with embedded EO sensors, and (3) machine learning models to optimize sterilization cycles while minimizing residuals. The ongoing balance between EO's indispensable industrial utility and safety requirements will continue to shape research priorities in this field through 2025 and beyond.
